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Compound of Interest

Compound Name: 1-Chlorophthalazine

Cat. No.: B019308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and is not a substitute for a formal

Safety Data Sheet (SDS). Always consult the official SDS from your supplier before handling 1-
Chlorophthalazine and adhere to all institutional and governmental safety regulations.

Introduction
1-Chlorophthalazine is a halogenated nitrogen heterocyclic compound utilized as a key

intermediate in medicinal chemistry and drug development. Its reactive nature necessitates a

thorough understanding of its hazard profile and strict adherence to safety protocols to

minimize risks to laboratory personnel. This guide provides an in-depth overview of the safety

and handling precautions for 1-Chlorophthalazine, based on available safety data.

Hazard Identification and Classification
1-Chlorophthalazine is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its irritant properties.

GHS Classification:
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Hazard Class Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
2 H315

Causes skin irritation.

[1][2]

Serious Eye

Damage/Eye Irritation
2A H319

Causes serious eye

irritation.[1][2]

Specific Target Organ

Toxicity (Single

Exposure)

3 H335
May cause respiratory

irritation.[1][2]

GHS Label Elements:

Pictogram:

alt text

Signal Word:Warning[1][2]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below.
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[1]

P264 Wash skin thoroughly after handling.[1]

P271 Use only outdoors or in a well-ventilated area.[1]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[1]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

P312
Call a POISON CENTER or doctor/physician if

you feel unwell.[1]

P332 + P313
If skin irritation occurs: Get medical

advice/attention.[1]

P337 + P313
If eye irritation persists: Get medical

advice/attention.

P362 + P364
Take off contaminated clothing and wash it

before reuse.[1]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[1]

P405 Store locked up.[1]

P501
Dispose of contents/container to an approved

waste disposal plant.[1]

Toxicological Information
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While 1-Chlorophthalazine is known to be an irritant, comprehensive quantitative toxicological

data is largely unavailable in public literature. Safety Data Sheets consistently indicate that the

toxicological properties have not been fully investigated and acute toxicity data (e.g., LD50,

LC50) is not available.[3]

Therefore, it is crucial to handle 1-Chlorophthalazine with a high degree of caution, treating it

as a potentially toxic substance.

Summary of Toxicological Effects:

Effect Observation

Acute Toxicity
No data available. The toxicological properties

have not been fully investigated.[3]

Skin Corrosion/Irritation Causes skin irritation.[1][2]

Serious Eye Damage/Irritation Causes serious eye irritation.[1][2]

Respiratory Sensitization No data available.

Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

STOT-Single Exposure
May cause respiratory irritation.[1][2] The target

organ is the respiratory system.

STOT-Repeated Exposure No data available.

Aspiration Hazard No data available.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Chlorophthalazine is provided

below.
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Property Value

Molecular Formula C₈H₅ClN₂[4][5]

Molecular Weight 164.59 g/mol [4][5]

Appearance Solid

Melting Point 109-112 °C[4]

Boiling Point 364.3 ± 15.0 °C (Predicted)[4]

Flash Point 233.8 °C[4]

Solubility
Insoluble in water. Soluble in dichloromethane,

ethanol, and methanol.[4]

Stability Moisture sensitive.[2]

Incompatible Materials Strong oxidizing agents.[2]

Hazardous Decomposition None under normal use conditions.

Experimental Protocols: Safe Handling Procedures
Due to the lack of extensive toxicity data, a conservative approach to handling 1-
Chlorophthalazine is mandatory. The following protocols outline the necessary precautions.

5.1. Personal Protective Equipment (PPE)

A diagram illustrating the required PPE is provided below.
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Personal Protective Equipment (PPE)

Flame-retardant Lab Coat

Chemical-resistant Gloves
(e.g., Nitrile)

Chemical Safety Goggles
(ANSI Z87.1 approved)

NIOSH-approved Respirator
(if ventilation is inadequate)

Researcher

Click to download full resolution via product page

Personal Protective Equipment for handling 1-Chlorophthalazine.

5.2. Engineering Controls

Fume Hood: All manipulations of 1-Chlorophthalazine, including weighing and transfers,

must be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.

5.3. Handling and Storage
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Handling Procedures Storage Conditions

Weigh in Fume Hood

Use Spatula/Scoop

Add to Solvent Slowly

Perform Reaction in Hood

Store in a Cool, Dry,
Well-ventilated Area

Keep Container Tightly Closed Keep Refrigerated

Store Away from
Strong Oxidizing Agents

Click to download full resolution via product page

Workflow for safe handling and storage of 1-Chlorophthalazine.

Handling:

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools.

Ensure good ventilation of the work station.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
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Keep refrigerated.

Store apart from incompatible materials such as strong oxidizing agents.[3]

5.4. Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if safe to do so.

Clean-up:

Wear appropriate PPE.

For solid spills, sweep or shovel the material into an appropriate container for disposal.

Minimize dust generation.

For solutions, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

suitable container for disposal.

Decontaminate: Clean the spill area thoroughly.

5.5. Disposal Considerations

Dispose of 1-Chlorophthalazine and its containers in accordance with local, regional, and

national regulations. Do not allow the material to be released into the environment.

Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Routes of Exposure and First Aid

Exposure to
1-Chlorophthalazine

Inhalation:
Remove to fresh air.

If not breathing, give artificial respiration.
Get medical attention.

Skin Contact:
Wash off immediately with plenty of water

for at least 15 minutes.
If skin irritation persists, call a physician.

Eye Contact:
Rinse immediately with plenty of water for at least 15 minutes.

Remove contact lenses, if present.
Get medical attention.

Ingestion:
Clean mouth with water and drink plenty of water.

Do NOT induce vomiting.
Get medical attention.

Click to download full resolution via product page

Emergency first aid procedures for 1-Chlorophthalazine exposure.

General Advice: If symptoms persist, call a physician. Ensure that medical personnel are aware

of the material(s) involved and take precautions to protect themselves.

Conclusion
1-Chlorophthalazine is a valuable research chemical that requires careful handling due to its

irritant properties and the lack of comprehensive toxicological data. By implementing the

engineering controls, personal protective equipment, and handling procedures outlined in this

guide, researchers can work safely with this compound. A proactive approach to safety,

including a thorough risk assessment before beginning any new experimental protocol, is

paramount to ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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